Cas no 405157-84-8 (Drechslerine A)

• Product Name: Drechslerine A
• CAS No: 405157-84-8
• MF: C₁₄H₂₄O₂
• MW: 224.339164733887
• CID: 4670326
• PubChem ID: 10911204
• Update Time: 2025-05-24

Drechslerine A Chemical and Physical Properties

Names and Identifiers

• Drechslerine A
• AKOS040761638
• CS-0149575
• CHEBI:203572
• HY-N9036
• [(1R,4R,5R,8S)-7-(hydroxymethyl)-1-methyl-4-propan-2-yl-8-bicyclo[3.2.1]oct-6-enyl]methanol
• 405157-84-8
• ((1R,4R,5R,8S)-7-(hydroxymethyl)-1-methyl-4-propan-2-yl-8-bicyclo(3.2.1)oct-6-enyl)methanol

• Inchi： 1S/C14H24O2/c1-9(2)11-4-5-14(3)10(7-15)6-12(11)13(14)8-16/h6,9,11-13,15-16H,4-5,7-8H2,1-3H3/t11-,12+,13+,14+/m1/s1
• InChI Key： WCRQEYCIOPEQST-RFGFWPKPSA-N
• SMILES： OC[C@H]1[C@H]2C=C(CO)[C@]1(C)CC[C@@H]2C(C)C

Computed Properties

• Exact Mass: 224.177630004g/mol
• Monoisotopic Mass: 224.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 2.2

Experimental Properties

• Color/Form: Powder

Drechslerine A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on Drechslerine A

Exploring Drechslerine A (CAS 405157-84-8): A Natural Compound with Promising Bioactive Properties

Drechslerine A (CAS 405157-84-8) is a naturally occurring secondary metabolite derived from fungal species, particularly those belonging to the genus Drechslera. This compound has garnered significant attention in recent years due to its unique structural features and potential bioactive properties. Researchers are increasingly interested in its applications across various fields, including pharmaceutical development, agricultural biotechnology, and natural product chemistry.

The molecular structure of Drechslerine A features a complex polyketide backbone, which contributes to its diverse biological activities. Studies suggest that this compound exhibits notable antimicrobial effects, making it a subject of interest for addressing antibiotic resistance—a critical global health challenge. Its mechanism of action appears to involve disruption of microbial cell membranes, offering a potential alternative to conventional antibiotics.

In the context of sustainable agriculture, Drechslerine A shows promise as a biopesticide. With growing consumer demand for organic farming practices and reduced chemical pesticide use, this natural compound presents an eco-friendly alternative. Field trials have demonstrated its efficacy against certain plant pathogens while maintaining low toxicity to beneficial organisms—a key consideration in integrated pest management systems.

The biosynthesis pathway of Drechslerine A has become a fascinating area of study in synthetic biology. Researchers are exploring genetic engineering approaches to enhance production yields, addressing one of the main challenges in natural product development. Recent advances in CRISPR technology and metabolic engineering have opened new possibilities for optimizing the compound's production at industrial scales.

From a pharmacological perspective, preliminary studies indicate that Drechslerine A may possess anti-inflammatory properties, sparking interest in its potential therapeutic applications. While clinical research is still in early stages, the compound's unique structure suggests it may interact with specific cellular pathways involved in inflammatory responses. This aligns with current medical research trends focusing on targeted therapies with fewer side effects.

The isolation and characterization of Drechslerine A (CAS 405157-84-8) exemplify the importance of fungal biotechnology in drug discovery. Modern omics technologies—including genomics, transcriptomics, and metabolomics—are being employed to better understand the ecological roles and production mechanisms of this intriguing metabolite. Such approaches are revolutionizing how we explore nature's chemical diversity for beneficial applications.

Analytical methods for Drechslerine A detection and quantification have evolved significantly. High-performance liquid chromatography (HPLC) coupled with mass spectrometry now enables precise measurement of this compound even in complex biological matrices. These technological advancements support quality control in potential commercial applications and facilitate pharmacokinetic studies in medical research.

Environmental considerations surrounding Drechslerine A production are being carefully evaluated. The development of green chemistry approaches for its extraction and purification reflects the growing emphasis on sustainable practices in natural product development. Researchers are investigating aqueous extraction methods and biocatalytic modifications to reduce the environmental footprint of production processes.

In the realm of personalized medicine, the unique properties of Drechslerine A suggest potential for tailored therapeutic approaches. Its molecular characteristics indicate possible interactions with specific genetic profiles, aligning with current trends toward precision healthcare. However, extensive clinical validation remains necessary before any medical applications can be realized.

The commercial potential of Drechslerine A continues to attract attention from both academic and industrial sectors. Patent landscapes reveal growing intellectual property activity surrounding derivatives and production methods, indicating recognition of its economic value. As natural products gain prominence in various industries, this compound represents an interesting case study in bioprospecting and technology transfer.

Future research directions for Drechslerine A (CAS 405157-84-8) likely will focus on structure-activity relationship studies to optimize its bioactive properties. Computational chemistry approaches, including molecular docking simulations, are being employed to predict potential molecular targets and guide synthetic modifications. Such interdisciplinary approaches exemplify modern natural product research methodologies.

From a regulatory perspective, the development pathway for Drechslerine A-based products will require careful consideration of safety profiles and environmental impact assessments. The increasing global emphasis on natural product regulation creates both challenges and opportunities for bringing such compounds to market, particularly in food and agricultural applications.

Educational initiatives are emerging to train the next generation of researchers in the specialized techniques required for fungal metabolite studies. The investigation of compounds like Drechslerine A serves as an excellent platform for interdisciplinary training in microbiology, chemistry, and biotechnology—skills increasingly demanded in the bioeconomy workforce.

In conclusion, Drechslerine A (CAS 405157-84-8) represents a fascinating example of nature's chemical ingenuity with multiple potential applications. As research continues to unravel its properties and mechanisms, this compound may contribute to solutions for some of today's most pressing challenges in health, agriculture, and sustainable technology. Its story underscores the importance of preserving biodiversity and investing in fundamental research of natural products.